Cas no 207801-27-2 (Yohimbic acid hydrate)
Yohimbic acid hydrate structure
Product Name:Yohimbic acid hydrate
CAS No:207801-27-2
MF:C20H26N2O4
MW:358.431445598602
CID:910532
PubChem ID:6419962
Update Time:2025-04-19
Yohimbic acid hydrate Chemical and Physical Properties
Names and Identifiers
-
- YOHIMBINIC ACID MONOHYDRATE 99
- Yohimbinic acid monohydrate
- Yohimbic acid hydrate
- AKOS030502397
- NCGC00017100-01
- Yohimban-16-carboxylic acid, 17-hydroxy-, monohydrate, (16alpha,17alpha)-
- CAS-207801-27-2
- Yohimban-16-carboxylic acid, 17-hydroxy-, hydrate (1:1), (16alpha,17alpha)-
- HMS2096F22
- MS-25641
- NCGC00178432-05
- DN3BXM2IR8
- Q27276489
- MLS002153893
- CCG-214492
- (1S,15R,18S,19R,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylic acid;hydrate
- DTXCID5025578
- J-013619
- UNII-DN3BXM2IR8
- HMS1569F22
- Tox21_110776_1
- (1R,2S,4aR,13bS,14aS)-2-hydroxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylic acid hydrate
- 207801-27-2
- Yohimbinic acid monohydrate, 99%
- UXXCUDYYOMDFPX-GPRFVYSASA-N
- Yohimbic acid monohydrate
- DTXSID7045578
- HMS2235B06
- F82489
- SMR001233242
- Prestwick_497
- CS-0108170
- Yohimbic acid (hydrate)
- Yohimbine acid hydrate
- YOHIMBAN-16-CARBOXYLIC ACID, 17-HYDROXY-, MONOHYDRATE, (16.ALPHA.,17.ALPHA.)-
- Tox21_110776
- HY-121936A
- CHEMBL1484026
- DA-79049
-
- Inchi: 1S/C20H24N2O3.H2O/c23-17-6-5-11-10-22-8-7-13-12-3-1-2-4-15(12)21-19(13)16(22)9-14(11)18(17)20(24)25;/h1-4,11,14,16-18,21,23H,5-10H2,(H,24,25);1H2/t11-,14-,16-,17-,18+;/m0./s1
- InChI Key: UXXCUDYYOMDFPX-GPRFVYSASA-N
- SMILES: O[C@H]1CC[C@H]2CN3CCC4C5C=CC=CC=5NC=4[C@@H]3C[C@@H]2[C@H]1C(=O)O.O
Computed Properties
- Exact Mass: 358.18900
- Monoisotopic Mass: 358.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.6Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 267-268 °C (dec.)(lit.)
- PSA: 85.79000
- LogP: 2.43230
- Solubility: Not determined
Yohimbic acid hydrate Security Information
- Hazardous Material transportation number:UN 1544 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 23/24/25
- Safety Instruction: 26-28-36/37/39-45
-
Hazardous Material Identification:
Yohimbic acid hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-121936A-5mg |
Yohimbic acid hydrate |
207801-27-2 | 99.96% | 5mg |
¥2900 | 2025-04-16 | |
| MedChemExpress | HY-121936A-10mg |
Yohimbic acid hydrate |
207801-27-2 | 99.96% | 10mg |
¥4600 | 2025-04-16 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-224374-20 mg |
Yohimbinic acid monohydrate, |
207801-27-2 | 99% | 20mg |
¥835.00 | 2023-07-11 | |
| 1PlusChem | 1P002JR9-5mg |
Yohimban-16-carboxylic acid, 17-hydroxy-, hydrate (1:1), (16α,17α)- |
207801-27-2 | 99% | 5mg |
$358.00 | 2023-12-19 | |
| 1PlusChem | 1P002JR9-10mg |
Yohimban-16-carboxylic acid, 17-hydroxy-, hydrate (1:1), (16α,17α)- |
207801-27-2 | 99% | 10mg |
$563.00 | 2023-12-19 | |
| Ambeed | A277164-5mg |
Yohimbine acid hydrate |
207801-27-2 | 99% | 5mg |
$447.0 | 2024-07-28 | |
| Ambeed | A277164-10mg |
Yohimbine acid hydrate |
207801-27-2 | 99% | 10mg |
$708.0 | 2024-07-28 |
Yohimbic acid hydrate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
207801-27-2 (Yohimbic acid hydrate) Related Products
- 131-03-3(Yohimban-16-carboxylicacid, 17-hydroxy-, methyl ester, (16b,17a,20a)-)
- 549-84-8(Methyl 17-hydroxy-20xi-yohimban-16-carboxylate)
- 146-48-5(yohimbine)
- 483-09-0(Isorauhimbin)
- 6519-26-2((16R)-Dihydrositsirikine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent